molecular formula C11H13IO3 B8314027 5-Iodo-2-ethoxy-4-methylbenzoic acid methyl ester

5-Iodo-2-ethoxy-4-methylbenzoic acid methyl ester

Cat. No.: B8314027
M. Wt: 320.12 g/mol
InChI Key: VNXDHKXLBLZNDQ-UHFFFAOYSA-N
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Description

5-Iodo-2-ethoxy-4-methylbenzoic acid methyl ester is a useful research compound. Its molecular formula is C11H13IO3 and its molecular weight is 320.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13IO3

Molecular Weight

320.12 g/mol

IUPAC Name

methyl 2-ethoxy-5-iodo-4-methylbenzoate

InChI

InChI=1S/C11H13IO3/c1-4-15-10-5-7(2)9(12)6-8(10)11(13)14-3/h5-6H,4H2,1-3H3

InChI Key

VNXDHKXLBLZNDQ-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(C=C(C(=C1)C)I)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A methanol solution (12 ml) of 2-ethoxy-4-methylbenzoic acid methyl ester (1.1 g, 5.9 mmol) obtained in Step 2 above, silver trifluoromethanesulfonate (1.7 g, 6.6 mmol), and iodine (1.7 g, 6.6 mmol) was stirred at room temperature for 2.5 hours. The reaction solution was concentrated under reduced pressure. Ethyl acetate (100 ml) was added to the resulting residue. Insoluble material was separated by filtration, and washed with ethyl acetate (100 ml). The filtrate and washing solution were combined together, and sequentially washed twice with an 5% aqueous sodium thiosulfate solution (100 ml), and with a saturated aqueous sodium chloride solution (100 ml). Then, the washed solution was dried over anhydrous sodium sulfate. After the anhydrous sodium sulfate was removed by filtration, the solution was concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (developing solvent: n-hexane:ethyl acetate=10:1) to yield 5-iodo-2-ethoxy-4-methylbenzoic acid methyl ester (1.8 g) as a pale yellow oily material.
Quantity
1.1 g
Type
reactant
Reaction Step One
Quantity
1.7 g
Type
reactant
Reaction Step One
Name
silver trifluoromethanesulfonate
Quantity
1.7 g
Type
catalyst
Reaction Step One
Quantity
12 mL
Type
solvent
Reaction Step One

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